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Compound of Interest

Compound Name: 1,2-Dibromo-1-iodotrifluoroethane

Cat. No.: B1349380 Get Quote

Essential Safety and Handling Guide for 1,2-
Dibromo-1-iodotrifluoroethane
Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Dibromo-1-iodotrifluoroethane was

not publicly available at the time of this writing. The following guidance is based on the safety

data of structurally similar compounds, including 2-Iodo-1,1,1-trifluoroethane, 1,1,2-Trichloro-

1,2,2-trifluoroethane, and 2,2-Dibromo-1,1,1-trifluoroethane. It is imperative to handle this

chemical with caution and to consult with a certified safety professional before use.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 1,2-Dibromo-1-iodotrifluoroethane. The

procedural, step-by-step guidance is designed to directly answer specific operational questions

and build trust by providing value beyond the product itself.

Hazard Identification and Classification
Based on analogous compounds, 1,2-Dibromo-1-iodotrifluoroethane is anticipated to be a

hazardous substance. The primary hazards are expected to include:

Skin Irritation: May cause skin irritation upon contact.[1][2]

Serious Eye Irritation: Contact with eyes may cause serious irritation.[1][2]

Respiratory Tract Irritation: Inhalation of vapors or mists may cause respiratory irritation.[2][3]
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Harmful if Swallowed or Inhaled: Ingestion or inhalation may be harmful.[3]

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of structurally

similar compounds to provide an estimated profile for 1,2-Dibromo-1-iodotrifluoroethane.

Property
2-Iodo-1,1,1-
trifluoroethane

2,2-Dibromo-1,1,1-
trifluoroethane

1,1,2-Trichloro-
1,2,2-
trifluoroethane

CAS Number 353-83-3[1][2] 421-01-2 76-13-1[4]

Molecular Formula C₂H₂F₃I[5] C₂HBr₂F₃[6] C₂Cl₃F₃

Molecular Weight 209.94 g/mol [2][5] 241.83 g/mol [6] 187.38 g/mol

Appearance Liquid[5]

Boiling Point 54.8 °C[5]

Density 2.13 g/mL at 25 °C[5]

Storage Temperature 2-8°C[5][7]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
When handling 1,2-Dibromo-1-iodotrifluoroethane, the following personal protective

equipment is mandatory:
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PPE Category Specification

Eye and Face Protection
Chemical safety goggles or a full-face shield are

required.[1]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile, neoprene). Inspect gloves for any

signs of degradation before use.

Skin and Body Protection
A lab coat or chemical-resistant apron should be

worn. Ensure that skin is not exposed.

Respiratory Protection

Work in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of

vapors.[3] If ventilation is inadequate, use a

NIOSH-approved respirator with an appropriate

cartridge.

Experimental Protocol: Step-by-Step Handling
Procedure

Preparation:

Ensure that a safety shower and eyewash station are readily accessible.

Confirm that all necessary PPE is available and in good condition.

Prepare your work area within a certified chemical fume hood.

Have spill control materials (e.g., absorbent pads, vermiculite) readily available.

Handling the Chemical:

Before use, allow the container to reach room temperature.

Carefully open the container, avoiding any splashing.

Use only the required amount of the chemical for your experiment.
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Keep the container tightly closed when not in use.[1]

Avoid contact with skin and eyes and do not breathe vapors.[1]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly store or dispose of the chemical as outlined below.

Storage Plan
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Protect from light.[1]

Store at a recommended temperature of 2-8°C.[5][7]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
All waste containing 1,2-Dibromo-1-iodotrifluoroethane must be considered hazardous

waste.

Collect waste in a suitable, labeled, and closed container.[1]

Dispose of the contents and container to an approved waste disposal plant.[1]

Do not allow the chemical to enter the environment, drains, or sewer systems.[1][4]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Emergency Procedures
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][8]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[1][8]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[1]

Ingestion

Do not induce vomiting. Clean mouth with water

and drink plenty of water afterwards. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1][8]

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with inert material (e.g., sand,

silica gel) and place it in a suitable container for

disposal.[1] Ventilate the area and wash the spill

site after material pickup is complete.

Visual Workflow for Safe Handling
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Preparation

Handling

Cleanup & Disposal

Verify fume hood is operational

Don Personal Protective Equipment (PPE)

Prepare spill kit and emergency equipment

Transfer chemical inside fume hood

Keep container closed when not in use

Perform experimental work

Decontaminate work surfaces

Dispose of waste in labeled container

Remove and doff PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,2-Dibromo-1-iodotrifluoroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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